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Compound of Interest

Compound Name: Profenofos-d3

Cat. No.: B15606674 Get Quote

Profenofos-d3: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Profenofos-d3, a deuterated analog of

the organophosphate insecticide Profenofos. This document is intended for researchers,

scientists, and professionals in drug development who require detailed chemical information

and experimental context for this compound.

Core Chemical Data
Profenofos-d3 is a synthetically modified version of Profenofos where three hydrogen atoms

on the phenyl ring have been replaced with deuterium. This isotopic labeling is crucial for

various scientific applications, including metabolic studies, environmental fate analysis, and as

an internal standard in mass spectrometry-based analytical methods. The core quantitative

data for Profenofos-d3 are summarized below.

Parameter Value Reference

CAS Number 2140327-42-8 [1]

Molecular Weight 376.65 g/mol [1][2]

Molecular Formula C₁₁H₁₂BrClD₃O₃PS [1][2]
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For comparison, the non-deuterated Profenofos has a CAS number of 41198-08-7 and a

molecular weight of approximately 373.63 g/mol .[3][4][5]

Experimental Protocols
Detailed experimental protocols involving Profenofos-d3 are often specific to the research

application. However, a general workflow for its use as an internal standard in a residue

analysis study is outlined below. This protocol is a composite of standard analytical chemistry

practices.

Objective: To quantify the concentration of Profenofos in a given sample matrix (e.g., soil,

water, biological tissue) using High-Performance Liquid Chromatography-Mass Spectrometry

(HPLC-MS) with Profenofos-d3 as an internal standard.

Methodology:

Sample Preparation:

Homogenize the sample matrix.

Perform a solvent extraction (e.g., using acetonitrile or a QuEChERS method) to isolate

the analyte (Profenofos) and the internal standard.

A known concentration of Profenofos-d3 is spiked into the sample prior to extraction.

The extract is then concentrated and may be subjected to a clean-up step using solid-

phase extraction (SPE) to remove interfering matrix components.

Instrumental Analysis:

The cleaned-up extract is injected into an HPLC system coupled to a tandem mass

spectrometer (MS/MS).

HPLC Conditions: A C18 reversed-phase column is typically used with a gradient elution of

water and an organic solvent (e.g., methanol or acetonitrile), both often containing a small

amount of formic acid or ammonium formate to improve ionization.
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MS/MS Conditions: The mass spectrometer is operated in Multiple Reaction Monitoring

(MRM) mode. Specific precursor-to-product ion transitions for both Profenofos and

Profenofos-d3 are monitored. The transition for Profenofos-d3 will have a higher mass-

to-charge ratio (m/z) due to the presence of deuterium.

Quantification:

A calibration curve is generated by analyzing a series of standard solutions containing

known concentrations of Profenofos and a constant concentration of Profenofos-d3.

The ratio of the peak area of Profenofos to the peak area of Profenofos-d3 is plotted

against the concentration of Profenofos.

The concentration of Profenofos in the unknown sample is determined by calculating its

peak area ratio to that of Profenofos-d3 and interpolating from the calibration curve.

Visualizations
Logical Relationship: Use of Profenofos-d3 as an
Internal Standard
The following diagram illustrates the logical workflow for using Profenofos-d3 as an internal

standard in an analytical experiment.
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Workflow for quantitation using an internal standard.

Signaling Pathway: Acetylcholinesterase Inhibition by
Profenofos
Profenofos, like other organophosphates, primarily exerts its toxic effect by inhibiting the

enzyme acetylcholinesterase (AChE).[5] This leads to an accumulation of the neurotransmitter

acetylcholine in the synaptic cleft, causing continuous stimulation of nerve and muscle fibers.

The signaling pathway is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15606674?utm_src=pdf-body-img
https://www.sigmaaldrich.com/SG/en/product/sial/44394
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft

Acetylcholine (ACh)
[Neurotransmitter]

Acetylcholinesterase (AChE)
[Enzyme]

ACh Receptor
(on postsynaptic neuron)

ACh Breakdown
(Choline + Acetic Acid)

Normal Nerve Signal
Transmission

Continuous Nerve
Signal (Hyperexcitation)

Profenofos

 Inhibition

Click to download full resolution via product page

Mechanism of acetylcholinesterase inhibition by Profenofos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15606674#profenofos-d3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15606674#profenofos-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15606674#profenofos-d3-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

